Cas no 2098121-31-2 (3-Morpholino-5,6,7,8-tetrahydrocinnolin-6-amine)

• Product Name: 3-Morpholino-5,6,7,8-tetrahydrocinnolin-6-amine
• CAS No: 2098121-31-2
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5728984
• PubChem ID: 121199729
• Update Time: 2025-10-30

3-Morpholino-5,6,7,8-tetrahydrocinnolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2098121-31-2
• AKOS026707257
• 3-morpholino-5,6,7,8-tetrahydrocinnolin-6-amine
• 3-morpholin-4-yl-5,6,7,8-tetrahydrocinnolin-6-amine
• F1907-1849
• 6-Cinnolinamine, 5,6,7,8-tetrahydro-3-(4-morpholinyl)-
• 3-Morpholino-5,6,7,8-tetrahydrocinnolin-6-amine

• Inchi： 1S/C12H18N4O/c13-10-1-2-11-9(7-10)8-12(15-14-11)16-3-5-17-6-4-16/h8,10H,1-7,13H2
• InChI Key： PGKKSWZVRRDWFW-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=CC2=C(CCC(C2)N)N=N1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 504.7±50.0 °C(Predicted)
• pka: 9.09±0.20(Predicted)

Additional information on 3-Morpholino-5,6,7,8-tetrahydrocinnolin-6-amine

Recent Advances in the Study of 3-Morpholino-5,6,7,8-tetrahydrocinnolin-6-amine (CAS: 2098121-31-2)

3-Morpholino-5,6,7,8-tetrahydrocinnolin-6-amine (CAS: 2098121-31-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic amine, characterized by its morpholine and tetrahydrocinnoline moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein kinases and other enzymatic targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug development.

The synthesis of 3-Morpholino-5,6,7,8-tetrahydrocinnolin-6-amine has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and subsequent reduction steps, achieving a final product with high enantiomeric purity. The compound's structural elucidation was confirmed using NMR spectroscopy and high-resolution mass spectrometry, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 3-Morpholino-5,6,7,8-tetrahydrocinnolin-6-amine exhibits potent inhibitory activity against a subset of protein kinases, including CDK2 and GSK-3β, which are implicated in cancer and neurodegenerative diseases. A 2024 study in ACS Chemical Biology revealed that the compound binds to the ATP-binding pocket of these kinases with high affinity, as evidenced by X-ray crystallography and molecular docking simulations. These findings suggest its potential as a lead compound for the development of kinase inhibitors.

Further investigations into the compound's pharmacokinetic properties have shown favorable absorption and distribution profiles in rodent models. A recent preclinical study highlighted its ability to cross the blood-brain barrier, making it a promising candidate for targeting central nervous system disorders. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future research.

In conclusion, 3-Morpholino-5,6,7,8-tetrahydrocinnolin-6-amine (CAS: 2098121-31-2) represents a promising scaffold for drug discovery, with demonstrated efficacy in modulating key biological targets. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in diverse disease contexts. The compound's unique structural features and mechanistic insights underscore its value as a tool for chemical biology and a potential therapeutic agent.